Cas no 941885-17-2 (N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide)

• Product Name: N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• CAS No: 941885-17-2
• MF: C₁₆H₁₃FN₂O₂S₂
• MW: 348.415024518967
• CID: 5957443
• PubChem ID: 16850160
• Update Time: 2025-10-28

N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• 2-Furancarboxamide, N-[4-[[[(4-fluorophenyl)methyl]thio]methyl]-2-thiazolyl]-
• SR-01000912976
• TDR81212
• AKOS024650345
• 941885-17-2
• N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)furan-2-carboxamide
• CHEMBL2093733
• SR-01000912976-1
• F2468-0335
• N-[4-({[(4-fluorophenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C16H13FN2O2S2/c17-12-5-3-11(4-6-12)8-22-9-13-10-23-16(18-13)19-15(20)14-2-1-7-21-14/h1-7,10H,8-9H2,(H,18,19,20)
• InChI Key： XGMRDKQRHDOTOJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC(CSCC2=CC=C(F)C=C2)=CS1)=O

Computed Properties

• Exact Mass: 348.04024817g/mol
• Monoisotopic Mass: 348.04024817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide

Recent Advances in the Study of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS: 941885-17-2)

The compound N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS: 941885-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical implications. The compound's unique structural features, including the thiazole and furan rings, as well as the fluorophenyl moiety, contribute to its diverse pharmacological profile.

Recent studies have explored the synthesis and optimization of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide, with a particular emphasis on improving its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the compound's binding affinity to various biological targets. These efforts have identified potential modifications to enhance its efficacy and reduce off-target effects, paving the way for further preclinical development.

In vitro and in vivo studies have demonstrated that N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide exhibits promising activity against a range of pathological conditions, including inflammatory diseases and certain types of cancer. Mechanistic investigations have revealed that the compound modulates key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. These findings highlight the compound's potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in the development of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide as a viable drug candidate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-ylfuran-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Continued research into its pharmacological properties and clinical potential will be crucial in unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and drug discovery.